10.1039/B515978D | Development of an extraction method for perchlorate in soils

Development of an extraction method for perchlorate in soils

Journal of Environmental Monitoring Pub Date: 2006-02-08 DOI: 10.1039/B515978D

Abstract

Perchlorate originates as a contaminant in the environment from its use in solid rocket fuels and munitions. The current US EPA methods for perchlorate determination via ion chromatography using conductivity detection do not include recommendations for the extraction of perchlorate from soil. This study evaluated and identified appropriate conditions for the extraction of perchlorate from clay loam, loamy sand, and sandy soils. Based on the results of this evaluation, soils should be extracted in a dry, ground (mortar and pestle) state with Milli-Q water in a 1 ∶ 1 soil ∶ water ratio and diluted no more than 5-fold before analysis. When sandy soils were extracted in this manner, the calculated method detection limit was 3.5 μg kg⁻¹. The findings of this study have aided in the establishment of a standardized extraction method for perchlorate in soil.

Development of an extraction method for perchlorate in soils

Share View Original Text

Recommended Literature

[1] Degradation study of nitroaromatic explosives 2-diazo-4,6-dinitrophenol and picramic acid using HPLC and UHPLC-ESI-MS/MS L. Havlíková,R. Matyáš,L. Ihnát,L. Nováková,D. ŠatínskýAnal. Methods, 2014,6, 4761-4768 10.1039/C4AY00401A
[2] High- and low-temperature mechanisms in the thermal decomposition of acetic acid J. Chem. Soc. B, 1969, 94-96 10.1039/J29690000094
[3] Thermodynamic parameters of the pedal motion in the crystal structures of two bromomethylated azobenzenes† Christophe M. L. Vande Velde,Matthias Zeller,Vladimir A. AzovCrystEngComm, 2015,17, 5751-5756 10.1039/C5CE00905G
[4] Copper-mediated pentafluoroethylation of organoboronates and terminal alkynes with TMSCF3† Shitao Pan,Qiqiang Xie,Xiu Wang,Qian Wang,Chuanfa Ni,Jinbo HuChem. Commun., 2022,58, 5156-5159 10.1039/D2CC00975G
[5] EPR-derived structures of flavin radical and iron-sulfur clusters from Methylosinus sporium 5 reductase† Hee Seon Yoo,Jin Kim,Chungwoon Yoon,Seung Jae LeeInorg. Chem. Front., 2021,8, 1279-1289 10.1039/D0QI01334J
[6] Regio- and stereoselective trans-silylvinylation of internal alkynes catalyzed by RuHCl(CO)(PCy3)2† Jinbo Zhao,Shasha Liu,Nadia Marino,Daniel A. ClarkChem. Sci., 2013,4, 1547-1551 10.1039/C3SC22002H
[7] Contents list Nanoscale, 2019,11, 14477-14490 10.1039/C9NR90178G
[8] Very low thermal conductivity in lanthanum phosphate–zirconia ceramic nanocomposites processed using a precipitation–peptization synthetic approach† Kottarathil Shijina,Sasidharan Sankar,Mohan Midhun,Meerankhan Firozkhan,Balagopal Narayanan Nair,Krishna Gopakumar Warrier,Unnikrishnan Nair Saraswathy HareeshNew J. Chem., 2016,40, 5333-5337 10.1039/C5NJ03290C
[9] Improved in situ isotope analysis of low-Pb materials using LA-MC-ICP-MS with parallel ion counter and Faraday detection Bence Paul,Jon D. Woodhead,Janet HergtJ. Anal. At. Spectrom., 2005,20, 1350-1357 10.1039/B507647A
[10] Synthesis and the structure of 8-tetrahydrofuronium and 8-tetrahydropyronium derivatives of iron bis(dicarbollide)(-I) and their cleavage reactions†‡ Irina Lobanova,Irina Kosenko,Julia Laskova,Ivan Ananyev,Anna Druzina,Ivan Godovikov,Vladimir I. Bregadze,Shicheng Qi,Zbigniew J. Leśnikowski,Andrey SemioshkinDalton Trans., 2015,44, 1571-1584 10.1039/C4DT03015J

Journal Name：Journal of Environmental Monitoring

Research Products

Butyl 3-methylbutanoate

CAS no.: 109-19-3
Testosterone Cypionate

CAS no.: 58-20-8
2-(Diethylamino)ethyl 4-amino-3-butoxybenzoate

CAS no.: 99-43-4
Furaneol

CAS no.: 3658-77-3
Azathioprine

CAS no.: 446-86-6
2,4-Dichloropyrimidine-5-carbonyl chloride

CAS no.: 2972-52-3
Sennosides

CAS no.: 517-43-1
Allergosil

CAS no.: 110-04-3
Hyperoside

CAS no.: 482-36-0
3-Nitrobenzylbromide

CAS no.: 3958-57-4